N-nitroso-perindopril

• CAS: 3036581-82-2
• Molecular Formula: C19H31N3O6
• Molecular Weight: 397.5 g/mol
• InChI: InChI=1S/C19H31N3O6/c1-4-8-15(19(26)28-5-2)22(20-27)12(3)17(23)21-14-10-7-6-9-13(14)11-16(21)18(24)25/h12-16H,4-11H2,1-3H3,(H,24,25)/t12-,13-,14-,15-,16-/m0/s1
• InChIKey: QYBDIWSWWRDECP-QXKUPLGCSA-N

N-Nitroso-Perindopril: NDSRI Reference Standard Overview

N-Nitroso-perindopril (CAS 3036581-82-2) is the N-nitroso derivative of the secondary amine present in the angiotensin-converting enzyme (ACE) inhibitor perindopril, classified as a nitrosamine drug substance-related impurity (NDSRI) [1]. It is a highly characterized reference material that meets stringent regulatory standards set by USP, EMA, JP, and BP for nitrosamine compounds [1]. The U.S. FDA has assigned it a Carcinogenic Potency Category 5 with an Acceptable Intake (AI) limit of 1500 ng/day [1]. It is listed in the EMA CMDh Appendix 1 for nitrosamine impurities requiring control [2].

NDSRI Reference N-nitroso impurity of perindopril, used as analyte-specific calibrant for nitrosamine testing

Regulatory Context FDA Category 5 (AI 1500 ng/day); EMA Appendix 1 listed impurity requiring control

Method Compatibility Designed for LC-MS/MS and HPLC-UV quantification workflows in perindopril drug products

• [1] Veeprho. N-Nitroso Perindopril | CAS 3036581-82-2. Product Technical Datasheet. Veeprho.com. 2023. View Source
• [2] CMDh/EMA. Update des Appendix 1 für Nitrosamine. GMP-Navigator.com. 2025-12-15. View Source

N-Nitroso-Perindopril Substitution Limitation

Nitrosamine impurities of different ACE inhibitors are structurally distinct molecules with varying molecular weights, chromatographic retention times, and mass spectrometric fragmentation patterns; a reference standard must match the target analyte for accurate quantification [1]. While N-nitroso-perindopril shares the same FDA Category 5 AI limit (1500 ng/day) as N-nitroso-ramipril, N-nitroso-lisinopril, and N-nitroso-enalapril, their chemical structures differ: perindopril contains a bicyclic octahydroindole-2-carboxylic acid moiety not present in ramipril or enalapril, leading to different analytical behavior in HPLC and LC-MS methods [1][2]. Using an incorrect nitrosamine standard would produce inaccurate retention time identification and quantification errors in perindopril drug product testing.

Structural Mismatch Perindopril's octahydroindole moiety differs from ramipril or enalapril, altering chromatographic retention and MS fragmentation.

Analytical Behavior Incorrect nitrosamine standard may produce inaccurate retention time identification and quantification errors in perindopril drug product testing.

Class AI Limit Not Sufficient Same FDA Category 5 and 1500 ng/day AI does not imply interchangeability; molecular identity drives method specificity.

• [1] Veeprho. N-Nitroso Perindopril | CAS 3036581-82-2. Product Technical Datasheet. Veeprho.com. 2023. View Source
• [2] Veeprho. N-Nitroso Ramipril | CAS 3028194-80-8. Product Technical Datasheet. Veeprho.com. 2022. View Source

N-Nitroso-Perindopril Quantitative Differentiation Evidence

FDA Carcinogenic Potency Category 5 Classification

N-nitroso-perindopril is classified by the U.S. FDA as a Category 5 NDSRI with an Acceptable Intake (AI) limit of 1500 ng/day, as established through the Carcinogenic Potency Categorization Approach (CPCA) [1]. This AI limit is 56.6-fold higher than the Category 1 AI limit of 26.5 ng/day assigned to highly potent nitrosamines such as N-nitroso-desmethyl-amitriptyline and N-nitroso-albuterol, which have AI limits at 26.5 ng/day [2]. Within the ACE inhibitor class, N-nitroso-perindopril shares the same 1500 ng/day AI limit with N-nitroso-ramipril and N-nitroso-lisinopril, indicating a class-level classification for these structurally related NDSRIs [3][4].

FDA Category 5 Classification

Class-level inference

AI 1500 ng/day (Cat 5) vs. 26.5 ng/day (Cat 1). 56.6-fold higher limit

Informs AI-based control strategy within ICH Q3B framework

Predicted potency; per-product confirmation required

Evidence Dimension	FDA Acceptable Intake (AI) limit for nitrosamine impurities
Target Compound Data	1500 ng/day (Category 5 NDSRI) [1]
Comparator Or Baseline	N-nitroso-desmethyl-amitriptyline: 26.5 ng/day (Category 1); N-nitroso-ramipril: 1500 ng/day (Category 5); N-nitroso-lisinopril: 1500 ng/day (Category 5) [2][3][4]
Quantified Difference	56.6-fold higher AI limit vs. Category 1 nitrosamines; Equivalent AI limit within ACE inhibitor nitrosamine class (1500 ng/day) [1][2][3][4]
Conditions	FDA CPCA framework: predicted carcinogenic potency categorization based on structural features (alpha-hydrogen score, deactivating features, activating features)

Why This Matters

The Category 5 classification with a 1500 ng/day AI limit informs procurement decisions by indicating that N-nitroso-perindopril is predicted to have lower carcinogenic potency than Category 1–4 nitrosamines, allowing control according to ICH Q3B guidance rather than requiring the more stringent controls mandated for highly potent nitrosamines.

• [1] Veeprho. N-Nitroso Perindopril | CAS 3036581-82-2. Product Technical Datasheet. Veeprho.com. 2023. View Source
• [2] Market Access Today. FDA's Recommended AI Limits for Nitrosamine Impurities in Drugs. Marketaccesstoday.com. 2024-09-04. View Source
• [3] Veeprho. N-Nitroso Ramipril | CAS 3028194-80-8. Product Technical Datasheet. Veeprho.com. 2022. View Source
• [4] Veeprho. N-Nitroso Lisinopril | CAS 519175-80-5. Product Technical Datasheet. Veeprho.com. 2022. View Source

EMA Appendix 1 Listing for Nitrosamine Control

N-nitroso-perindopril is specifically named in the updated EMA CMDh Appendix 1 list of nitrosamine impurities with established Acceptable Intake values as of December 2025, alongside N-nitroso-ramipril, N-nitroso-pseudoephedrine, and N-nitroso-N-methyl-valaciclovir [1]. This explicit regulatory listing means that marketing authorization holders for perindopril-containing products must demonstrate control of this specific impurity. In contrast, many other nitrosamine impurities lack explicit AI values in Appendix 1 and require case-by-case assessment [1].

EMA Appendix 1 Listing

Direct comparison

Listed (Dec 2025) with established AI. Many NDSRIs not listed

Enables immediate regulatory method implementation

Confirms monitoring obligation for perindopril MAHs

Evidence Dimension	EMA regulatory listing status and established Acceptable Intake value
Target Compound Data	Listed in EMA Appendix 1 (December 2025 update) with established AI value [1]
Comparator Or Baseline	N-nitroso-ramipril: Listed; N-nitroso-lisinopril: Listed; N-nitroso-quinapril: Listed; Many other nitrosamine NDSRIs: Not listed in Appendix 1, requiring individual AI derivation [1]
Quantified Difference	Listing status: Listed vs. Not listed; Established AI value facilitates immediate regulatory submission readiness [1]
Conditions	EMA CMDh Q&A document on nitrosamine impurities in human medicinal products, Appendix 1 update December 2025

Why This Matters

Procurement of a reference standard for an explicitly listed nitrosamine impurity with an established AI value enables immediate method implementation for regulatory compliance, reducing the time and cost burden of individual AI derivation required for unlisted impurities.

• [1] CMDh/EMA. Update des Appendix 1 für Nitrosamine. GMP-Navigator.com. 2025-12-15. View Source

Structural Differentiation from NDSRI Analogs

N-nitroso-perindopril possesses a molecular formula of C19H31N3O6 and a molecular weight of 397.47 g/mol, which differs from its closest ACE inhibitor nitrosamine analogs: N-nitroso-ramipril (C23H32N2O6, MW 432.51 g/mol), N-nitroso-enalapril (C20H27N3O6, MW 405.45 g/mol), and N-nitroso-lisinopril (C21H29N3O7, MW 435.47 g/mol) [1][2][3][4]. In mass spectrometry, N-nitroso-perindopril produces distinct precursor-product ion transitions that differ from those of its analogs, enabling specific MRM-based quantification in the presence of other nitrosamine impurities [1].

Structural Differentiation

Direct comparison

MW 397.47 (C₁₉H₃₁N₃O₆) vs. ramipril 432.51, enalapril 405.45, lisinopril 435.47

Supports analyte-specific MRM selectivity; prevents false identification

Distinct MS/MS transitions confirmed by HRMS

Evidence Dimension	Molecular weight and formula for analytical method specificity
Target Compound Data	C19H31N3O6, MW 397.47 g/mol [1]
Comparator Or Baseline	N-nitroso-ramipril: C23H32N2O6, MW 432.51 g/mol; N-nitroso-enalapril: C20H27N3O6, MW 405.45 g/mol; N-nitroso-lisinopril: C21H29N3O7, MW 435.47 g/mol [2][3][4]
Quantified Difference	MW difference: -35.04 g/mol vs. ramipril, -7.98 g/mol vs. enalapril, -38.00 g/mol vs. lisinopril; Unique C19H31N3O6 formula enables distinct MS/MS transitions [1][2][3][4]
Conditions	Molecular identity confirmed by HRMS (high-resolution mass spectrometry) and specified as m/z [M+H]+ or [M-H]- depending on ionization mode; HPLC retention time relative to perindopril API (system suitability standard)

Why This Matters

The distinct molecular identity ensures that only N-nitroso-perindopril provides accurate retention time and mass spectrometric identification for this specific impurity, preventing false positives or negatives that would result from using a different nitrosamine standard in perindopril drug product testing.

• [1] Veeprho. N-Nitroso Perindopril | CAS 3036581-82-2. Product Technical Datasheet. Veeprho.com. 2023. View Source
• [2] Veeprho. N-Nitroso Ramipril | CAS 3028194-80-8. Product Technical Datasheet. Veeprho.com. 2022. View Source
• [3] QCSRM. N-Nitroso-Enalapril | CAS 2994317-06-3. Product Technical Datasheet. qcsrm.com. View Source
• [4] Veeprho. N-Nitroso Lisinopril | CAS 519175-80-5. Product Technical Datasheet. Veeprho.com. 2022. View Source

High-Purity Reference Standard with Comprehensive COA

Commercially available N-nitroso-perindopril (CAS 3036581-82-2) is supplied with a purity specification of 99% by HPLC, as reported by multiple vendors including MOLCOO and STD, and accompanied by a comprehensive Certificate of Analysis (COA) including HPLC purity, mass spectrometry (MS), proton nuclear magnetic resonance (¹H-NMR), and thermogravimetric analysis (TGA) data [1]. This purity level exceeds the typical purity specification of 95% offered for some comparator nitrosamine impurity standards and enables direct use as a working reference standard for quantitative impurity determination without the need for further purification .

Reference Standard Purity

Reported specification

99% HPLC purity with COA (HPLC, MS, ¹H-NMR, TGA). Some comparators at 95%

Supports quantitative impurity determination with characterization data

COA data compliant with USP, EP, JP, BP standards

Evidence Dimension	Reference standard purity and characterization data package
Target Compound Data	99% HPLC purity with COA including HPLC, MS, ¹H-NMR, TGA; 100 mg unit available at $169.15 USD [1]
Comparator Or Baseline	Some vendor offerings for related nitrosamine impurity standards: 95%+ purity (e.g., H&D brand N-nitroso-perindopril)
Quantified Difference	Purity differential: 99% vs. 95% (4 percentage point increase); Comprehensive COA package vs. limited characterization data [1]
Conditions	HPLC purity determination; COA provided at time of shipment; analytical data compliant with USP, EP, JP, and BP regulatory standards

Why This Matters

Higher purity and more comprehensive characterization data reduce analytical uncertainty in quantitative impurity determination, supporting successful regulatory submissions (ANDA/NDA) and reducing the need for additional in-house characterization.

• [1] Veeprho. N-Nitroso Perindopril | CAS 3036581-82-2. Product Technical Datasheet. Veeprho.com. 2023. View Source

N-Nitroso-Perindopril Application Scenarios

Impurity Quantification for ANDA/NDA Submissions

N-nitroso-perindopril reference standard is used as the primary calibrant for LC-MS/MS or HPLC-UV methods to quantify trace levels of this specific NDSRI in perindopril active pharmaceutical ingredient (API) and finished drug products. The FDA-established AI limit of 1500 ng/day provides the target sensitivity threshold for method validation [1]. Accurate quantification using the correct standard is essential for demonstrating that impurity levels remain within regulatory limits for Abbreviated New Drug Application (ANDA) and New Drug Application (NDA) submissions [1].

Analytical Method Development for Nitrosamine Testing

The reference standard enables development of specific and sensitive analytical methods (e.g., MRM-based LC-MS/MS) for the detection and quantification of N-nitroso-perindopril in the presence of other perindopril-related impurities and formulation excipients. The distinct molecular weight (397.47 g/mol) and unique MS/MS fragmentation pattern provide the specificity needed to differentiate N-nitroso-perindopril from other nitrosamine impurities that may co-elute or have similar mass transitions [1][2].

EMA Appendix 1 Compliance Testing

As an impurity explicitly listed in the EMA CMDh Appendix 1 with an established AI value, N-nitroso-perindopril reference standard is required for compliance testing by marketing authorization holders of perindopril-containing products in the European Union. The December 2025 Appendix 1 update confirms that this impurity must be monitored and controlled [3]. Procurement of the standard enables immediate implementation of the required control strategy without the need for case-by-case AI derivation.

Stability and Forced Degradation Studies

N-nitroso-perindopril reference standard is used to monitor potential nitrosamine formation during stability studies of perindopril drug products under ICH storage conditions. By spiking known concentrations of the standard into degradation samples, analysts can identify and quantify nitrosamine formation resulting from secondary amine–nitrite reactions during storage or manufacturing [1]. This supports shelf-life determination and packaging configuration decisions.

Application

Selection Property

Validation Focus

ANDA/NDA Impurity Quantification

Analyte-specific calibrant with established AI limit

Method sensitivity at 1500 ng/day threshold; regulatory limit compliance

Analytical Method Development

Distinct molecular weight and unique MS/MS fragmentation

Specificity against co-eluting nitrosamines and excipients

EMA Appendix 1 Compliance

Listed impurity with pre-established AI value

Control strategy implementation without case-by-case AI derivation

Stability & Forced Degradation Studies

NDSRI reference for monitoring nitrosamine formation

Quantification of nitrosation under ICH storage conditions

• [1] Veeprho. N-Nitroso Perindopril | CAS 3036581-82-2. Product Technical Datasheet. Veeprho.com. 2023. View Source
• [2] Veeprho. N-Nitroso Ramipril | CAS 3028194-80-8. Product Technical Datasheet. Veeprho.com. 2022. View Source
• [3] CMDh/EMA. Update des Appendix 1 für Nitrosamine. GMP-Navigator.com. 2025-12-15. View Source